Cas no 111495-98-8 (3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine)
111495-98-8 structure
Product Name:3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine
CAS No:111495-98-8
MF:C13H15N5O5
MW:321.288702249527
CID:1198629
PubChem ID:6450947
Update Time:2025-04-20
3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine Chemical and Physical Properties
Names and Identifiers
-
- 3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine
- 111495-98-8
- (E)-3-[3-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-2,6-dioxo-pyrimidin-1-yl]prop-2-enal
- CHEMBL3392149
- 3-(3-Oxo-1-propenyl)AZT
- 3-(3-Oxo-1-propenyl)-3'-azido-3'-deoxythymidine
-
- Inchi: 1S/C13H15N5O5/c1-8-6-18(13(22)17(12(8)21)3-2-4-19)11-5-9(15-16-14)10(7-20)23-11/h2-4,6,9-11,20H,5,7H2,1H3/b3-2+/t9-,10+,11+/m0/s1
- InChI Key: CFFCZKKWUJQDFW-LZDJJOMISA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(N(/C=C/C=O)C(C(C)=C1)=O)=O)N=[N+]=[N-]
Computed Properties
- Exact Mass: 321.10745
- Monoisotopic Mass: 321.10731860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 135.91
3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
111495-98-8 (3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine) Related Products
- 121456-54-0(Thymidine,3'-azido-3'-deoxy-5'-O-methyl- (9CI))
- 142003-05-2(2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-a-L-lyxo-hexofuranosyl)-5-methyl-)
- 64638-14-8(Thymidine,3',5'-diazido-3',5'-dideoxy-)
- 141980-84-9(2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3,6-trideoxy-a-L-lyxo-hexofuranosyl)-5-methyl- (9CI))
- 73971-82-1(3'-epi-Azido-3'-deoxythymidine)
- 105380-83-4(Uridine,3'-azido-2',3'-dideoxy-5-ethyl-)
- 118896-97-2(Thymidine-2-14C,3'-azido-3'-deoxy- (9CI))
- 130481-61-7(2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3,5-trideoxy-b-D-erythro-hexofuranosyl)-5-methyl-)
- 118897-00-0(3'-AZIDO-3'-DEOXYTHYMIDINE-METHYL-3H)
- 30516-87-1(Zidovudine)
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